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Compound of Interest

3,5-Dihydroxyadamantan-1-yl
Compound Name:
methacrylate

Cat. No.: B15555568

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dihydroxyadamantan-1-yl
methacrylate, a bifunctional monomer with significant potential in the development of
advanced materials for drug delivery, tissue engineering, and specialized polymer synthesis. Its
rigid, diamondoid adamantane core, combined with the reactive hydroxyl and methacrylate
groups, offers a unique platform for creating materials with enhanced thermal stability,
biocompatibility, and tailored functionality.

Core Chemical and Physical Properties

3,5-Dihydroxyadamantan-1-yl methacrylate is a derivative of adamantane, characterized by
the presence of two hydroxyl groups and a methacrylate ester.[1] These functional groups
provide sites for further chemical modification and polymerization.[1] The chemical formula for
this compound is C14H2004.[2]

Quantitative Data Summary
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Property Value Source
Molecular Formula C14H2004 [2]
Molecular Weight 252.31 g/mol [1][2]
] ] Data not available in search
Melting Point
results
N ) Data not available in search
Boiling Point
results
. Data not available in search
Solubility

results

Synthesis of 3,5-Dihydroxyadamantan-1-yl
Methacrylate

The most common method for the synthesis of 3,5-Dihydroxyadamantan-1-yl methacrylate
is through the dehydration-condensation reaction of 1,3,5-adamantanetriol with methacrylic
acid.[3] This reaction is typically carried out in the presence of an acid catalyst.[3]

Experimental Protocol: Dehydration-Condensation
Method

This protocol is adapted from a patented synthesis method.[3]

Materials:

1,3,5-adamantanetriol (92.1 g, 0.5 mol)

Methacrylic acid (258 g, 3.0 mol)

Concentrated sulfuric acid (1.3 g, 13 mmol)

p-Methoxyphenol (0.76 g, 6.1 mmol) (as a polymerization inhibitor)

Toluene (500 ml)
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Aqueous sodium carbonate solution

n-Hexane

Ethyl acetate

Deionized water

Inorganic acid solution (e.g., dilute HCI or H2SOa)
Equipment:

1 L five-necked flask

Mechanical stirrer

Thermometer

Dean-Stark water separator

Dimroth condenser

Air inlet tube
Procedure:

e Reaction Setup: In the 1 L five-necked flask equipped with a stirrer, thermometer, Dean-Stark
water separator, Dimroth condenser, and air inlet tube, combine 92.1 g of 1,3,5-
adamantanetriol, 258 g of methacrylic acid, 1.3 g of concentrated sulfuric acid, 0.76 g of p-
methoxyphenol, and 500 ml of toluene.[3]

o Reaction: Stir the mixture. The reaction progress can be monitored by techniques such as
thin-layer chromatography.

o Neutralization: After the reaction is complete, neutralize the reaction mixture with an aqueous
sodium carbonate solution.[3]
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« Initial Separation: Add n-hexane to the neutralized mixture and stir. Separate and remove the

organic phase.

o Extraction: Extract the 3,5-Dihydroxyadamantan-1-yl methacrylate from the aqueous
phase using ethyl acetate.[3]

» Washing: Wash the resulting organic phase with an inorganic acid solution and subsequently
with water to remove any remaining acid.[3]

 Purification:
o Concentrate the organic phase.
o Add n-hexane or toluene to the concentrated solution to induce crystallization.

o Further purification can be achieved by recrystallization.

Synthesis Workflow
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Reactants:
1,3,5-Adamantanetriol
Methacrylic Acid
Sulfuric Acid (Catalyst)
p-Methoxyphenol (Inhibitor)
Toluene (Solvent)

Dehydration-Condensation Reaction

(Stirring in 5-necked flask)

Neutralization
(with ag. Sodium Carbonate)

Phase Separation
(Addition of n-Hexane, remove organic phase)

Extraction
(with Ethyl Acetate)

Washing Steps
(1. Inorganic Acid
2. Deionized Water)

Purification
(Concentration, Crystallization from n-Hexane/Toluene)

Final Product:
3,5-Dihydroxyadamantan-1-yl Methacrylate

Click to download full resolution via product page

Caption: Synthesis workflow for 3,5-Dihydroxyadamantan-1-yl methacrylate.
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Applications in Drug Development and Material
Science

The unique structure of 3,5-Dihydroxyadamantan-1-yl methacrylate makes it a valuable
monomer in several advanced applications.

e Drug Delivery Systems: The presence of hydroxyl groups allows for the formation of
hydrogels and enhances biocompatibility, making it a candidate for controlled drug release
formulations.[1] The rigid adamantane core can encapsulate therapeutic agents, protecting
them from degradation and enabling sustained release.[1]

o Tissue Engineering: Its biocompatibility and ability to form structured polymers are
advantageous in creating scaffolds for tissue regeneration.

» High-Performance Polymers: As a monomer, it is used to produce resins with excellent
transparency and dry-etching resistance, which are useful for microfabrication resist
materials.[3] The dihydroxy functionality offers more sites for functionalization compared to
its mono-hydroxy counterpart, making it suitable for more complex polymer architectures.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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